Cas no 115861-16-0 (2,2,4,4-Tetramethyloxetan-3-ol)

• Product Name: 2,2,4,4-Tetramethyloxetan-3-ol
• CAS No: 115861-16-0
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 5272170
• Update Time: 2026-03-09

2,2,4,4-Tetramethyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-tetramethyloxetan-3-ol
• 2,2,4,4-Tetramethyloxetan-3-ol

• Inchi： 1S/C7H14O2/c1-6(2)5(8)7(3,4)9-6/h5,8H,1-4H3
• InChI Key： IYQQTOVQSMJYPR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C1(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 113
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5

Additional information on 2,2,4,4-Tetramethyloxetan-3-ol

Comprehensive Overview of 2,2,4,4-Tetramethyloxetan-3-ol (CAS No. 115861-16-0): Properties, Applications, and Industry Insights

2,2,4,4-Tetramethyloxetan-3-ol (CAS No. 115861-16-0) is a specialized organic compound belonging to the oxetane family, characterized by its unique tetrasubstituted molecular structure. This compound has garnered significant attention in recent years due to its versatile applications in high-performance polymers, pharmaceutical intermediates, and advanced material science. With the growing demand for sustainable and efficient chemical solutions, researchers are increasingly exploring its potential in green chemistry and bio-based materials.

The molecular formula of 2,2,4,4-Tetramethyloxetan-3-ol is C₇H₁₄O₂, featuring a compact oxetane ring with four methyl groups enhancing its steric stability. This structural configuration contributes to its remarkable thermal resistance and chemical inertness, making it ideal for applications requiring durability under extreme conditions. Recent studies highlight its role as a crosslinking agent in epoxy resins, where it improves mechanical strength while reducing environmental impact—a key consideration in modern eco-friendly coatings.

In the pharmaceutical sector, CAS 115861-16-0 serves as a critical chiral building block for synthesizing complex drug molecules. Its rigid oxetane core facilitates the creation of bioactive compounds with enhanced metabolic stability, addressing the industry's need for longer-acting therapeutics. Innovations in catalytic asymmetric synthesis have further expanded its utility, aligning with trends toward precision medicine and personalized drug development.

From an industrial perspective, the compound's low viscosity and high reactivity make it valuable for formulating specialty adhesives and composite materials. Manufacturers are leveraging these properties to develop next-generation products for aerospace and automotive industries, where lightweight yet robust materials are paramount. Notably, its compatibility with UV-curable systems positions it as a frontrunner in energy-efficient production technologies.

Environmental considerations have propelled research into 2,2,4,4-Tetramethyloxetan-3-ol's biodegradability profile. While traditional oxetanes raise ecological concerns, modified derivatives of this compound show promise in reducing carbon footprints—a hot topic among ESG-focused investors and regulatory bodies. Laboratories are actively investigating its potential in water-based formulations to replace volatile organic compounds (VOCs) without compromising performance.

Analytical techniques for characterizing CAS 115861-16-0 typically involve GC-MS, NMR spectroscopy, and HPLC purity testing, ensuring compliance with stringent quality standards. The compound's storage stability under nitrogen atmosphere and resistance to hydrolytic degradation make it a reliable choice for long-term industrial use. Recent patents disclose novel methods for its large-scale production using continuous flow chemistry, reflecting the chemical industry's shift toward process intensification.

Emerging applications include its use in optical materials due to the oxetane ring's ability to modify refractive indices. Photonics researchers are experimenting with 2,2,4,4-Tetramethyloxetan-3-ol-based monomers for light-guiding polymers in telecommunications and augmented reality devices. This aligns with global interest in 5G infrastructure and wearable technology, where material innovation drives progress.

Market analysts project steady growth for oxetane derivatives, with 2,2,4,4-Tetramethyloxetan-3-ol occupying a niche but expanding segment. Its adoption in renewable energy systems—particularly as a component in fuel cell membranes—demonstrates cross-industry relevance. As sustainability regulations tighten worldwide, this compound's balance of performance and environmental compatibility positions it as a future-proof chemical solution.